Cas no 1224436-10-5 (3-Bromobenzyl cyclohexyl ether)

• Product Name: 3-Bromobenzyl cyclohexyl ether
• CAS No: 1224436-10-5
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• MDL: MFCD07782577
• CID: 5014973
• Update Time: 2026-02-27

3-Bromobenzyl cyclohexyl ether Chemical and Physical Properties

Names and Identifiers

• 3-Bromobenzyl cyclohexyl ether
• 1-bromo-3-(cyclohexyloxymethyl)benzene
• 1-Bromo-3-((cyclohexyloxy)methyl)benzene

• MDL： MFCD07782577
• Inchi： 1S/C13H17BrO/c14-12-6-4-5-11(9-12)10-15-13-7-2-1-3-8-13/h4-6,9,13H,1-3,7-8,10H2
• InChI Key： CGVFCYCQSHGTPF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)COC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2

Additional information on 3-Bromobenzyl cyclohexyl ether

Introduction to 3-Bromobenzyl cyclohexyl ether (CAS No: 1224436-10-5)

3-Bromobenzyl cyclohexyl ether, with the chemical identifier CAS No 1224436-10-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its brominated aromatic ring and cyclohexyl ether side chain, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, combining the electron-withdrawing nature of the bromobenzyl group with the flexible cyclohexyl ether moiety, offers a versatile platform for further chemical modifications and derivatization.

The bromobenzyl cyclohexyl ether structure is particularly intriguing due to its potential applications in drug discovery and development. The presence of a bromine atom on the benzyl ring enhances its reactivity, making it a suitable candidate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the design of novel therapeutic agents. The cyclohexyl ether component contributes to the compound's solubility and metabolic stability, factors that are crucial for pharmaceutical applications.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The 3-bromobenzyl cyclohexyl ether has emerged as a key intermediate in this endeavor. Its ability to undergo selective functionalization while maintaining structural integrity has made it a preferred choice for medicinal chemists. For instance, researchers have explored its use in synthesizing small-molecule inhibitors targeting various biological pathways. These inhibitors have shown promise in preclinical studies, particularly in the treatment of neurological disorders and cancer.

One of the most notable applications of 3-bromobenzyl cyclohexyl ether is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the bromobenzyl group, scientists have been able to design highly specific kinase inhibitors that disrupt aberrant signaling networks. These inhibitors have demonstrated efficacy in preclinical models, paving the way for clinical trials.

Moreover, the cyclohexyl ether moiety in 3-bromobenzyl cyclohexyl ether contributes to its pharmacokinetic profile, enhancing both bioavailability and tissue distribution. This feature is particularly important for developing drugs that require systemic delivery. Recent studies have highlighted its role in creating prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. Such prodrug formulations can improve therapeutic efficacy while minimizing side effects.

The synthesis of 3-bromobenzyl cyclohexyl ether involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors, such as benzaldehyde derivatives and bromoalkanes, chemists can construct the desired molecule through a series of well-established reactions. The use of palladium catalysts in cross-coupling reactions ensures high yields and selectivity, making the process scalable for industrial applications.

Advances in computational chemistry have further enhanced the understanding of 3-bromobenzyl cyclohexyl ether's reactivity and mechanism of action. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These insights are invaluable for optimizing drug design and improving drug-like properties such as solubility, permeability, and metabolic stability.

In conclusion, 3-bromobenzyl cyclohexyl ether (CAS No: 1224436-10-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in medicinal biology is set to grow further. The ongoing exploration of its pharmacological potential holds promise for addressing some of the most challenging diseases faced by humanity today.